Cas no 82422-62-6 (benzyl N-3-(fluorosulfonyl)phenylcarbamate)

• Product Name: benzyl N-3-(fluorosulfonyl)phenylcarbamate
• CAS No: 82422-62-6
• MF: C₁₄H₁₂FNO₄S
• MW: 309.312786102295
• CID: 5636941
• PubChem ID: 132472131
• Update Time: 2025-08-05

benzyl N-3-(fluorosulfonyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28291942
• 82422-62-6
• benzyl N-[3-(fluorosulfonyl)phenyl]carbamate
• Carbamic acid, [3-(fluorosulfonyl)phenyl]-, phenylmethyl ester (9CI)
• Benzyl (3-(fluorosulfonyl)phenyl)carbamate
• benzyl N-3-(fluorosulfonyl)phenylcarbamate

• Inchi： 1S/C14H12FNO4S/c15-21(18,19)13-8-4-7-12(9-13)16-14(17)20-10-11-5-2-1-3-6-11/h1-9H,10H2,(H,16,17)
• InChI Key： QAHGVZAFEXFLKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)NC(=O)OCC1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 309.04710720g/mol
• Monoisotopic Mass: 309.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.404±0.06 g/cm3(Predicted)
• Boiling Point: 404.5±38.0 °C(Predicted)
• pka: 12.81±0.70(Predicted)

benzyl N-3-(fluorosulfonyl)phenylcarbamate Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on benzyl N-3-(fluorosulfonyl)phenylcarbamate

Benzyl N-3-(Fluorosulfonyl)phenylcarbamate (CAS No. 82422-62-6): A Comprehensive Overview

Benzyl N-3-(fluorosulfonyl)phenylcarbamate (CAS No. 82422-62-6) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, properties, and potential applications in various scientific and industrial contexts.

Chemical Structure and Synthesis

Benzyl N-3-(fluorosulfonyl)phenylcarbamate is an organic compound characterized by a benzyl carbamate group attached to a 3-(fluorosulfonyl)phenyl moiety. The fluorosulfonyl group imparts unique reactivity and functional properties to the molecule, making it a valuable intermediate in synthetic chemistry. The compound can be synthesized through several routes, including the reaction of 3-fluorophenyl isocyanate with benzyl alcohol under controlled conditions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as the use of catalytic systems and microwave-assisted reactions, which enhance yield and reduce byproduct formation.

Physical and Chemical Properties

Benzyl N-3-(fluorosulfonyl)phenylcarbamate exhibits a range of physical and chemical properties that make it suitable for various applications. It is a solid at room temperature with a melting point of approximately 100°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its solubility profile allows for easy handling and processing in laboratory and industrial settings.

The fluorosulfonyl group in benzyl N-3-(fluorosulfonyl)phenylcarbamate imparts high reactivity towards nucleophiles, making it an excellent electrophilic reagent. This property is particularly useful in the synthesis of complex organic molecules, where controlled reactivity is essential. Additionally, the presence of the benzyl carbamate group provides opportunities for further functionalization through amine coupling reactions.

Applications in Pharmaceutical Research

Benzyl N-3-(fluorosulfonyl)phenylcarbamate has gained significant attention in pharmaceutical research due to its potential as a building block for drug discovery. The fluorosulfonyl group can be used to introduce fluorine atoms into target molecules, which can enhance their biological activity and metabolic stability. Recent studies have shown that fluorinated compounds often exhibit improved pharmacokinetic properties, such as increased lipophilicity and reduced metabolism by cytochrome P450 enzymes.

In particular, benzyl N-3-(fluorosulfonyl)phenylcarbamate has been used as an intermediate in the synthesis of novel antiviral agents and anticancer drugs. For example, researchers at the University of California have utilized this compound to develop potent inhibitors of viral proteases, which are critical for viral replication. These inhibitors have shown promising results in preclinical studies, demonstrating high selectivity and low toxicity.

Materials Science Applications

Beyond pharmaceutical applications, benzyl N-3-(fluorosulfonyl)phenylcarbamate has found use in materials science due to its unique chemical properties. The fluorosulfonyl group can be incorporated into polymers to create materials with enhanced thermal stability and chemical resistance. These materials are particularly useful in applications requiring high performance under harsh conditions, such as aerospace components and protective coatings.

In addition, the compound has been explored for its potential in the development of advanced electronic materials. Researchers at MIT have demonstrated that incorporating benzyl N-3-(fluorosulfonyl)phenylcarbamate into polymer-based semiconductors can improve their electrical conductivity and stability. This opens up new possibilities for the fabrication of flexible electronics and wearable devices.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While benzyl N-3-(fluorosulfonyl)phenylcarbamate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a well-ventilated area away from incompatible substances.

Conclusion

Benzyl N-3-(fluorosulfonyl)phenylcarbamate (CAS No. 82422-62-6) is a multifaceted compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new possibilities for its use, benzyl N-3-(fluorosulfonyl)phenylcarbamate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.